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Compound Name: FPCoA

Cat. No.: B1218286

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of beta-(2-Furyl)propionyl-coenzyme
A (FPCoA), a synthetic acyl-CoA analog. The document elucidates its full chemical
nomenclature and structure, and delves into its known biochemical interactions, particularly its
role as a substrate for fatty acyl-CoA dehydrogenase. While specific signaling pathways
involving FPCoA have not been extensively documented, this guide presents the foundational
knowledge of its interaction within the broader context of fatty acid metabolism. Detailed
experimental methodologies for synthesizing and analyzing similar acyl-CoA compounds are
provided to facilitate further research and application in drug development and metabolic
studies.

Chemical Identification and Properties of FPCoA

FPCoA is the commonly used abbreviation for the chemical compound beta-(2-Furyl)propionyl-
coenzyme A.[1] Its systematic name is S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-
yl)-4-hydroxy-3-phosphonooxyoxolan-2-yljmethoxy-hydroxyphosphoryljoxy-
hydroxyphosphorylJoxy-2-hydroxy-3,3-dimethylbutanoyllamino]propanoylamino]ethyl] 3-(furan-
2-yl)propanethioate.

Key identifiers and properties are summarized in the table below.
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Property Value Reference

Molecular Formula C28H42N7018P3S [1]

Molecular Weight 889.7 g/mol [1]
S-[2-[3-[[(2R)-4-

[[[(2R,3S,4R,5R)-5-(6-
aminopurin-9-yl)-4-hydroxy-3-
phosphonooxyoxolan-2-
ylmethoxy-

IUPAC Name hydroxyphosphoryl]oxy- [1]
hydroxyphosphoryljoxy-2-
hydroxy-3,3-
dimethylbutanoyl]lamino]propa
noylamino]ethyl] 3-(furan-2-

yl)propanethioate

FPCoA, Coenzyme A, S-2-

furanpropanoate, beta-(2-
Synonyms ] [1]

Furyl)propionyl-CoA, beta-(2-

Furyl)propionyl-coenzyme A

Biochemical Role and Metabolic Pathway
Interaction

The primary known biochemical role of FPCoA is its interaction with the enzyme family of fatty
acyl-CoA dehydrogenases. These enzymes are crucial in the initial step of each cycle of
mitochondrial fatty acid -oxidation, where they catalyze the introduction of a trans double-
bond between the a- and (3-carbons of the acyl-CoA substrate.

FPCOA acts as a substrate for "general” fatty acyl-CoA dehydrogenase. This interaction places
FPCoA within the metabolic pathway of fatty acid oxidation, a key energy-generating process
in cells.

Signaling Pathway Diagram: Fatty Acid B-Oxidation
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The following diagram illustrates the general pathway of fatty acid -oxidation, highlighting the
step catalyzed by acyl-CoA dehydrogenase where FPCOA is expected to interact.

Click to download full resolution via product page
Figure 1. The role of FPCoA as a substrate in the fatty acid 3-oxidation pathway.

Experimental Protocols

While specific experimental protocols for the synthesis and analysis of FPCoA are not readily
available in the public domain, the following sections outline general methodologies that can be
adapted for this compound based on established procedures for other acyl-CoA esters.

General Synthesis of Acyl-CoA Esters

The synthesis of acyl-CoA esters, including FPCoA, can be achieved through several methods.
A common approach involves the activation of the corresponding carboxylic acid (in this case,
3-(furan-2-yl)propanoic acid) and subsequent reaction with Coenzyme A.

Workflow for Synthesis:
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Start: 3-(furan-2-yl)propanoic acid

Activation of Carboxylic Acid
(e.g., with N,N'-dicyclohexylcarbodiimide (DCC)
or as an N-hydroxysuccinimide (NHS) ester)

!

(Reaction with Coenzyme A (lithium salt))

in a suitable buffer (e.g., bicarbonate)

Purification of FPCoA
(e.g., by HPLC)

Characterization
(e.g., by Mass Spectrometry and NMR)

End: Purified FPCoA

e —
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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